Cas no 1558275-89-0 (3-amino-2-(thiolan-3-yl)methylpropanoic acid)

• Product Name: 3-amino-2-(thiolan-3-yl)methylpropanoic acid
• CAS No: 1558275-89-0
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6317477
• PubChem ID: 83817903
• Update Time: 2025-10-23

3-amino-2-(thiolan-3-yl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(thiolan-3-yl)methylpropanoic acid
• 3-amino-2-[(thiolan-3-yl)methyl]propanoic acid
• EN300-1083076
• 1558275-89-0

• Inchi： 1S/C8H15NO2S/c9-4-7(8(10)11)3-6-1-2-12-5-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： XRZWOBAYPLPHCJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CC(C(=O)O)CN

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(thiolan-3-yl)methylpropanoic acid

Comprehensive Overview of 3-amino-2-(thiolan-3-yl)methylpropanoic acid (CAS No. 1558275-89-0): Properties, Applications, and Research Insights

3-amino-2-(thiolan-3-yl)methylpropanoic acid (CAS No. 1558275-89-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a thiolane ring with an amino acid backbone, making it a versatile building block for drug discovery and peptide engineering. Researchers are particularly interested in its potential as a conformationally constrained analog of natural amino acids, which could enhance binding affinity in therapeutic targets.

The compound's CAS registry number 1558275-89-0 serves as a critical identifier in chemical databases, ensuring precise tracking across global research initiatives. Recent literature highlights its role in developing peptide-based therapeutics, especially in neurological and metabolic disorders. The thiolan-3-yl moiety introduces steric constraints that may improve metabolic stability compared to linear analogs—a hot topic in medicinal chemistry optimization strategies.

From a synthetic perspective, 3-amino-2-(thiolan-3-yl)methylpropanoic acid presents interesting challenges for stereoselective synthesis. The thiolane ring's chiral center requires careful control during preparation, a subject frequently searched in academic forums. Advanced techniques like asymmetric hydrogenation or enzymatic resolution may be employed to obtain enantiomerically pure material, which is crucial for biological studies.

In drug discovery circles, this compound is being explored as a potential bioisostere for proline or cysteine derivatives. Such applications align with trending searches about "next-generation peptide drugs" and "improved drug half-life." The methylpropanoic acid segment provides carboxylate functionality for conjugation, while the amino group enables peptide coupling reactions—key features for researchers investigating targeted drug delivery systems.

Analytical characterization of CAS No. 1558275-89-0 typically involves HPLC-MS and NMR spectroscopy, with particular focus on the thiolane ring proton signals between 2.5-3.5 ppm. These technical details respond to frequent queries about "NMR interpretation of cyclic sulfur compounds" in spectroscopy communities. The compound's logP and solubility profile are also actively studied, as these parameters directly impact its utility in formulation development.

Emerging applications include its use as a ligand in metal catalysis, where the thioether functionality can coordinate transition metals. This intersects with popular searches about "sustainable catalysis" and "green chemistry approaches." Additionally, the compound's potential in bioconjugation chemistry makes it relevant to discussions about antibody-drug conjugates (ADCs)—a rapidly growing sector in oncology research.

Stability studies of 3-amino-2-(thiolan-3-yl)methylpropanoic acid under various pH conditions are frequently documented, addressing common questions about "amino acid derivative storage." The thiolane ring demonstrates remarkable resistance to oxidative degradation compared to open-chain thiols, a property valuable for long-term stability in pharmaceutical preparations.

From a regulatory standpoint, proper handling of CAS No. 1558275-89-0 requires standard laboratory precautions, though it doesn't fall under restricted categories. This clarification responds to frequent regulatory queries in chemical procurement discussions. The compound's safety data sheet (SDS) typically emphasizes standard organic compound handling procedures.

The scientific community continues to investigate novel derivatives of this scaffold, particularly modifications at the amino group or carboxylic acid positions. Such structure-activity relationship (SAR) studies align with trending research themes about "molecular diversification" and "fragment-based drug design." Computational chemists are also modeling its 3D conformation to predict interactions with biological targets.

In summary, 3-amino-2-(thiolan-3-yl)methylpropanoic acid represents a compelling case study in modern chemical biology, bridging traditional amino acid chemistry with innovative therapeutic design. Its CAS No. 1558275-89-0 serves as an essential reference point for researchers exploring structure-based drug discovery and peptide mimetics—topics generating substantial interest in both academic and industrial settings.